Cas no 7218-43-1 (Propargyl-PEG2-OH)

Propargyl-PEG2-OH is a bifunctional compound featuring a propargyl group and a hydroxyl group, linked by a polyethylene glycol (PEG2) spacer. The propargyl moiety enables click chemistry applications, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating efficient conjugation with azide-functionalized molecules. The hydroxyl group provides an additional site for further derivatization or solubility enhancement. The PEG2 spacer improves hydrophilicity and biocompatibility, making it suitable for bioconjugation, drug delivery, and materials science applications. Its compact structure ensures minimal steric hindrance while maintaining reactivity. This compound is particularly useful in synthesizing probes, polymers, and biomolecular constructs where controlled functionalization is required.
Propargyl-PEG2-OH structure
Propargyl-PEG2-OH structure
Product Name:Propargyl-PEG2-OH
CAS No:7218-43-1
MF:C7H12O3
MW:144.168382644653
MDL:MFCD00053353
CID:976960
PubChem ID:354333849
Update Time:2025-06-08

Propargyl-PEG2-OH Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(prop-2-ynyloxy)ethoxy]ethan-1-ol
    • Diethylene Glycol Mono(2-propyn-1-yl) Ether
    • 2-(2-(PROP-2-YNYLOXY)ETHOXY)ETHANOL
    • 2-(2-prop-2-ynoxyethoxy)ethanol
    • 2-[2-(2-Propynyloxy)ethoxy]ethanol
    • 2-(2-(prop-2-yn-1-yloxy)ethoxy)ethanol
    • 2-(2-Prop-2-inyloxy-aethoxy)-aethanol
    • 2-(2-prop-2-ynyloxy-ethoxy)-ethanol
    • 2,6-DIMETHYLCYCLOHEXANOL
    • 3,6-dioxanon-8-yn-1-ol
    • Ethanol,2-(2-(2-propynyloxy)ethoxy)
    • HUSDTFBXUYBZJD-UHFFFAOYSA
    • O-Prop-2-inyl-diaethylenglykol
    • propargyl-PEG2-OH
    • Propargyl-PEG3
    • 2-[2-(2-Propyn-1-yloxy)ethoxy]ethanol
    • 2-[2-(2-propynyloxy)ethoxy]-ethano
    • Ethanol,2-[2-(2-propynyloxy)ethoxy]-
    • Ethanol, 2-(2-(2-propynyloxy)ethoxy)-
    • Ethanol, 2-[2-(2-propynyloxy)ethoxy]-
    • Propargyl-PEG2-alcohol
    • 2-(2-(Propyn-2-yloxy)ethoxy)ethanol
    • 2-(2-(prop-2-yn-1-yloxy)ethoxy)ethan-1-ol
    • 2-[2-(PROP-2-YN-1-YLOXY)ETHOXY]ETHAN-1-OL
    • Propyne-PEG2-OH
    • HY-130541
    • CS-0108947
    • InChI=1/C7H12O3/c1-2-4-9-6-7-10-5-3-8/h1,8H,3-7H2
    • HUSDTFBXUYBZJD-UHFFFAOYSA-N
    • EN300-7348271
    • AS-19830
    • SY051003
    • AKOS025402678
    • NS00019682
    • EINECS 230-612-5
    • DTXSID50222513
    • ZB0911
    • HC inverted exclamation markOC-CH2-PEG2-OH
    • J-505427
    • Propyne-PEG2-HO
    • BP-20675
    • 2-[2-(PROP-2-YN-1-YLOXY)ETHOXY]ETHANOL
    • LCZC1966
    • AM804281
    • 7218-43-1
    • AB02237
    • A914207
    • SCHEMBL9511
    • HC identical withC-CH2-PEG2-OH
    • BCP33460
    • starbld0015794
    • 2-(2-(Prop-2-ynyloxy)ethoxy)ethanol;Propargyl-PEG2-OH
    • HUSDTFBXUYBZJD-UHFFFAOYSA-
    • C#CCOCCOCCO
    • ethanol,2-(2-(2-propynyloxy)ethoxy)-
    • D4580
    • MFCD00053353
    • DB-104125
    • ALBB-030677
    • Propargyl-PEG2-OH
    • MDL： MFCD00053353
    • Inchi： 1S/C7H12O3/c1-2-4-9-6-7-10-5-3-8/h1,8H,3-7H2
    • InChI Key： HUSDTFBXUYBZJD-UHFFFAOYSA-N
    • SMILES： O(CCO)CCOCC#C

Computed Properties

  • Exact Mass: 144.07900
  • Monoisotopic Mass: 144.078644241 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 144.17
  • XLogP3: -0.6
  • Topological Polar Surface Area: 38.7

Experimental Properties

  • Boiling Point: 81°C/1mmHg(lit.)
  • Refractive Index: 1.4570 to 1.4610
  • PSA: 38.69000
  • LogP: -0.35490

Propargyl-PEG2-OH Security Information

Propargyl-PEG2-OH Pricemore >>

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Propargyl-PEG2-OH Production Method

Propargyl-PEG2-OH Suppliers

Amadis Chemical Company Limited
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(CAS:7218-43-1)Propargyl-PEG2-OH
Order Number:A914207
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:51
Price ($):441.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:7218-43-1)Propargyl-PEG2-OH
A914207
Purity:99%
Quantity:25g
Price ($):441.0
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